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Compound of Interest

Compound Name: Basic Yellow 28 acetate

Cat. No.: B15466760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 28, also known by its Colour Index number 48054, is a cationic azomethine dye.

[1] While its primary application lies within the textile industry for dyeing acrylic fibers, its

properties as a cationic dye also lend it to potential uses in biological research, particularly in

staining applications. This technical guide provides a comprehensive overview of the available

scientific data on Basic Yellow 28 acetate, focusing on its physicochemical properties,

toxicology, and known experimental applications to support research and development

activities.

Physicochemical Properties
Basic Yellow 28 is a yellow powder that is soluble in water.[1][2] There are some discrepancies

in the reported molecular formula and weight in the available literature. For clarity, the various

reported values are summarized in the table below.
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Property Value Source(s)

CAS Number 54060-92-3 [1][3][4]

Molecular Formula C21H27N3O5S [1][5]

C20H24N3O·CH3O4S [6]

Molecular Weight 433.52 g/mol [1][5]

Appearance Yellow powder [2][5]

Solubility Soluble in water [1][2]

Toxicological Profile
The toxicological profile of Basic Yellow 28 indicates that it should be handled with care. It is

classified as toxic if swallowed, harmful in contact with skin, and causes serious eye damage.

[7][8][9] Furthermore, it may be fatal if inhaled.[7][8][9]

Acute Toxicity
While specific LD50 and LC50 values are not consistently reported across various safety data

sheets, the GHS hazard classifications strongly suggest a significant level of acute toxicity.

Route of Exposure Hazard Statement GHS Classification Source(s)

Oral Toxic if swallowed Acute Toxicity 3 [5][7][9]

Dermal
Harmful in contact

with skin
Acute Toxicity 4 [5][7][9]

Inhalation Fatal if inhaled Acute Toxicity 2 [7][9]

Eye Contact
Causes serious eye

damage

Serious Eye

Damage/Eye Irritation

1

[5][7][9]

Genotoxicity
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Information regarding the mutagenic potential of Basic Yellow 28 is limited. While some safety

data sheets mention that mutagenicity data has been reported, specific results from assays

such as the Ames test or chromosomal aberration tests are not readily available in the public

domain. The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds by testing their ability to induce mutations in bacteria.[10][11] A positive Ames test

suggests that a chemical is mutagenic and may have carcinogenic potential.[10] The in vitro

chromosomal aberration test is another important assay used to identify substances that can

cause structural damage to chromosomes in cultured mammalian cells.[12][13]

Carcinogenicity
There is currently no evidence to suggest that Basic Yellow 28 is a carcinogen. It is not listed

as a carcinogen by major regulatory agencies. However, it is important to note that the

metabolism of some azo dyes can lead to the formation of carcinogenic aromatic amines.[14]

Ecotoxicity
Basic Yellow 28 is very toxic to aquatic life with long-lasting effects.[7][8][9]

Signaling Pathways and Mechanism of Action
Currently, there is no publicly available research detailing the specific signaling pathways

affected by Basic Yellow 28 acetate in biological systems. The primary described mechanism

of action relates to its function as a dye, which involves the electrostatic interaction of the

cationic dye molecule with negatively charged substrates.[15] In a biological context, this

suggests a potential for interaction with negatively charged biomolecules such as DNA, RNA,

and certain proteins, which could theoretically lead to downstream effects on cellular signaling.

However, without specific studies, any discussion of signaling pathway involvement remains

speculative.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Ames_test
https://microbiologyinfo.com/ames-test/
https://en.wikipedia.org/wiki/Ames_test
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vitro-mammalian-chromosome-aberration-test
https://pubmed.ncbi.nlm.nih.gov/9729363/
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.chemicalbook.com/msds/basic-yellow-28.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Yellow-28
https://wap.guidechem.com/msds/54060-92-3.html
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
https://www.medchemexpress.com/basic-yellow-28.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Postulated Initial Interaction
Potential Downstream Consequences (Hypothetical)

Basic Yellow 28
(Cationic)

Negatively Charged
Biomolecules

(e.g., DNA, RNA, Proteins)

Electrostatic
Interaction Alteration of

Cellular Processes
Functional Alteration Disruption of

Signaling Pathways
Observed
Toxicity

Click to download full resolution via product page

Caption: Hypothetical interaction of Basic Yellow 28 with biological systems.

Experimental Protocols
Detailed experimental protocols for the use of Basic Yellow 28 acetate in biological research

are scarce in the available literature. The majority of published methods relate to its synthesis,

its use in the textile industry, or its removal from wastewater.

Synthesis of Basic Yellow 28
The synthesis of Basic Yellow 28 typically involves a multi-step process:

Diazotization of p-Anisidine: p-Anisidine is treated with a source of nitrous acid (e.g., sodium

nitrite in an acidic medium) to form a diazonium salt.

Coupling with Fischer's Base: The diazonium salt is then coupled with 1,3,3-trimethyl-2-

methyleneindoline (Fischer's base).

Methylation: The resulting intermediate is methylated, typically using dimethyl sulfate, to yield

the final cationic dye.[1]

p-Anisidine Diazotization
(NaNO2, H+) Diazonium Salt

Coupling Reaction

Fischer's Base

Intermediate Methylation
(Dimethyl Sulfate) Basic Yellow 28

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15466760?utm_src=pdf-body-img
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-yellow-28.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General synthesis workflow for Basic Yellow 28.

Use as a Biological Stain
While mentioned as a potential application, specific protocols for using Basic Yellow 28 as a

biological stain are not well-documented in scientific literature.[4][15] Researchers interested in

this application would likely need to develop and optimize their own staining protocols based on

the principles of cationic dyes. This would involve determining optimal dye concentration,

staining time, and buffer conditions for the specific cell or tissue type being investigated.

Applications in Research and Drug Development
The current documented use of Basic Yellow 28 in a research context is primarily in

environmental science, focusing on its adsorption and degradation.[16][17] Its potential as a

fluorescent stain in laboratory settings has been noted, but not extensively explored.[15] In the

context of drug development, its main relevance currently lies in toxicological assessment as a

potential environmental contaminant. There is no indication from the available data that it is

being investigated as a therapeutic agent.

Conclusion
Basic Yellow 28 acetate is a cationic dye with well-established applications in the textile

industry. Its toxicological profile necessitates careful handling, and its environmental

persistence and aquatic toxicity are of concern. For researchers and drug development

professionals, the compound presents a significant data gap, particularly concerning its

interaction with biological systems at the molecular level. There is a notable absence of studies

on its effects on cellular signaling pathways. Future research to elucidate these mechanisms

would be invaluable for a more complete understanding of its biological activity and potential

risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15466760?utm_src=pdf-body-img
https://cymitquimica.com/cas/54060-92-3/
https://www.medchemexpress.com/basic-yellow-28.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536612/
https://www.tandfonline.com/doi/full/10.1080/17518253.2024.2357215
https://www.medchemexpress.com/basic-yellow-28.html
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
https://www.benchchem.com/product/b15466760?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. worlddyevariety.com [worlddyevariety.com]

2. Basic Yellow 28 - Cationic yellow 28 - Cationic Yellow X-GL from Emperor Chem
[emperordye.com]

3. kochcolor.com [kochcolor.com]

4. CAS 54060-92-3: Basic Yellow 28 | CymitQuimica [cymitquimica.com]

5. echemi.com [echemi.com]

6. CAS # 54060-92-3, Basic Yellow 28, Crypur Golden Yellow GL, Maxilon Golden Yellow
GL, Maxilon Golden Yellow GL Pearls, Maxilon Golden Yellow RL, 2-[[2-(4-
Methoxyphenyl)-2-methylhydrazinylidene]methyl]-1,3,3-trimethyl-3H-indolium methyl sulfate -
chemBlink [chemblink.com]

7. chemicalbook.com [chemicalbook.com]

8. Basic Yellow 28 | C21H27N3O5S | CID 9570625 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. Page loading... [wap.guidechem.com]

10. Ames test - Wikipedia [en.wikipedia.org]

11. microbiologyinfo.com [microbiologyinfo.com]

12. criver.com [criver.com]

13. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. sdc.org.uk [sdc.org.uk]

15. medchemexpress.com [medchemexpress.com]

16. Adsorption of Basic Yellow 28 and Basic Blue 3 Dyes from Aqueous Solution Using
Silybum Marianum Stem as a Low-Cost Adsorbent - PMC [pmc.ncbi.nlm.nih.gov]

17. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Basic Yellow 28 Acetate
(CAS Number 54060-92-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15466760#basic-yellow-28-acetate-cas-number-
54060-92-3]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

http://www.worlddyevariety.com/basic-dyes/basic-yellow-28.html
https://emperordye.com/tds/basic-yellow-28.html
https://emperordye.com/tds/basic-yellow-28.html
https://kochcolor.com/PDF%20Collection/SDS%20Files/8000-SDS/SDS-Black-8763-US-en-v1.pdf
https://cymitquimica.com/cas/54060-92-3/
https://www.echemi.com/produce/pr23112737280-basic-yellow-28.html
https://www.chemblink.com/products/54060-92-3.htm
https://www.chemblink.com/products/54060-92-3.htm
https://www.chemblink.com/products/54060-92-3.htm
https://www.chemblink.com/products/54060-92-3.htm
https://www.chemicalbook.com/msds/basic-yellow-28.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-Yellow-28
https://wap.guidechem.com/msds/54060-92-3.html
https://en.wikipedia.org/wiki/Ames_test
https://microbiologyinfo.com/ames-test/
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vitro-mammalian-chromosome-aberration-test
https://pubmed.ncbi.nlm.nih.gov/9729363/
https://pubmed.ncbi.nlm.nih.gov/9729363/
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.medchemexpress.com/basic-yellow-28.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536612/
https://www.tandfonline.com/doi/full/10.1080/17518253.2024.2357215
https://www.benchchem.com/product/b15466760#basic-yellow-28-acetate-cas-number-54060-92-3
https://www.benchchem.com/product/b15466760#basic-yellow-28-acetate-cas-number-54060-92-3
https://www.benchchem.com/product/b15466760#basic-yellow-28-acetate-cas-number-54060-92-3
https://www.benchchem.com/product/b15466760#basic-yellow-28-acetate-cas-number-54060-92-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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